9-cyclopentyl-3-(2-methoxyphenoxy)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one

• IUPAC Name: 9-cyclopentyl-3-(2-methoxyphenoxy)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• InChI: InChI=1S/C23H23NO5/c1-26-19-8-4-5-9-20(19)29-21-13-27-23-16(22(21)25)10-11-18-17(23)12-24(14-28-18)15-6-2-3-7-15/h4-5,8-11,13,15H,2-3,6-7,12,14H2,1H3
• InChI Key: YMYPZJUTHDLQST-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OC2=COC3=C(C2=O)C=CC4=C3CN(CO4)C5CCCC5
• Molecular Formula: C23H23NO5
• Molecular Weight: 393.4 g/mol

Description

9-cyclopentyl-3-(2-methoxyphenoxy)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one, also known as CMPO, is a heterocyclic compound belonging to the chromeno[8,7-e][1,3]oxazin-4-one family of compounds. It is a highly versatile molecule with a broad range of potential applications in the scientific research field. CMPO has been used in a number of different studies and experiments, including those related to drug delivery, gene expression, and tissue engineering.

Scientific Research Applications

9-cyclopentyl-3-(2-methoxyphenoxy)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one has been used in a variety of scientific research applications, including drug delivery, gene expression, and tissue engineering. In drug delivery, 9-cyclopentyl-3-(2-methoxyphenoxy)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one has been used as a drug carrier to deliver drugs to specific target sites in the body. It has also been used in gene expression studies to study the effects of certain genes on the expression of proteins. In tissue engineering, 9-cyclopentyl-3-(2-methoxyphenoxy)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one has been used to create scaffolds for tissue engineering, which can be used to create artificial organs and tissues.

Mechanism of Action

The mechanism of action of 9-cyclopentyl-3-(2-methoxyphenoxy)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one is not fully understood. However, it is believed that the compound binds to specific receptors in the body, which then triggers a cascade of chemical reactions. This cascade of reactions is thought to be responsible for the biological effects of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 9-cyclopentyl-3-(2-methoxyphenoxy)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one have not been extensively studied. However, it is believed that 9-cyclopentyl-3-(2-methoxyphenoxy)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one has the potential to modulate the expression of certain genes and proteins, as well as to influence the release of hormones and other molecules. It is also thought to have an anti-inflammatory effect, as well as an effect on the immune system.

Advantages and Limitations for Lab Experiments

The main advantage of using 9-cyclopentyl-3-(2-methoxyphenoxy)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one in lab experiments is its versatility. As mentioned above, it can be used in a variety of different applications, from drug delivery to tissue engineering. Additionally, 9-cyclopentyl-3-(2-methoxyphenoxy)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one is relatively easy to synthesize and is cost-effective.
The main limitation of using 9-cyclopentyl-3-(2-methoxyphenoxy)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one in lab experiments is that its mechanism of action is not yet fully understood. As a result, it is difficult to predict the exact effects that the compound will have on a given system. Additionally, it is important to note that the effects of 9-cyclopentyl-3-(2-methoxyphenoxy)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one may vary depending on the dose used and the specific application.

Future Directions

There are a number of potential future directions for 9-cyclopentyl-3-(2-methoxyphenoxy)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one research. These include further studies of its mechanism of action and its effects on various biological systems, as well as the development of new applications for 9-cyclopentyl-3-(2-methoxyphenoxy)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one in the scientific research field. Additionally, further research could be conducted on the synthesis of 9-cyclopentyl-3-(2-methoxyphenoxy)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one and its potential uses in drug delivery and tissue engineering. Finally, it would be useful to investigate the potential toxicity of 9-cyclopentyl-3-(2-methoxyphenoxy)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one and its effects on the environment.

Synthesis Methods

9-cyclopentyl-3-(2-methoxyphenoxy)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one can be synthesized using a variety of methods, including the Suzuki coupling reaction, the Stille coupling reaction, and the Sonogashira coupling reaction. The most common route to synthesize 9-cyclopentyl-3-(2-methoxyphenoxy)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one involves the use of the Suzuki coupling reaction, which involves the reaction of a boronic acid and a halide in the presence of a palladium catalyst. This method yields 9-cyclopentyl-3-(2-methoxyphenoxy)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one in a highly efficient manner and is the most widely used method for its synthesis.